Cas no 20937-44-4 (1-benzylcyclopentan-1-amine hydrochloride)
1-benzylcyclopentan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentylamine, 1-benzyl-, hydrochloride
- 1-benzylcyclopentan-1-amine,hydrochloride
- DTXSID00175101
- 1-benzylcyclopentan-1-amine;hydrochloride
- Z1655103589
- Cyclopentanamine, 1-(phenylmethyl)-, hydrochloride (1:1)
- 1-benzylcyclopentan-1-amine hydrochloride
- 1-Benzylcyclopentylamine hydrochloride
- AKOS026742306
- SCHEMBL3967040
- EN300-134620
- 1-benzylcyclopentan-1-aminehydrochloride
- 20937-44-4
-
- Inchi: 1S/C12H17N.ClH/c13-12(8-4-5-9-12)10-11-6-2-1-3-7-11;/h1-3,6-7H,4-5,8-10,13H2;1H
- InChI Key: IWRKAADQDXORJO-UHFFFAOYSA-N
- SMILES: Cl.NC1(CC2C=CC=CC=2)CCCC1
Computed Properties
- Exact Mass: 211.11294
- Monoisotopic Mass: 211.1127773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 153
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02
1-benzylcyclopentan-1-amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-benzylcyclopentan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B537245-10mg |
1-benzylcyclopentan-1-amine hydrochloride |
20937-44-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B537245-50mg |
1-benzylcyclopentan-1-amine hydrochloride |
20937-44-4 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B537245-100mg |
1-benzylcyclopentan-1-amine hydrochloride |
20937-44-4 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-134620-0.05g |
1-benzylcyclopentan-1-amine hydrochloride |
20937-44-4 | 95% | 0.05g |
$212.0 | 2023-07-06 | |
| Enamine | EN300-134620-0.1g |
1-benzylcyclopentan-1-amine hydrochloride |
20937-44-4 | 95% | 0.1g |
$317.0 | 2023-07-06 | |
| Enamine | EN300-134620-0.25g |
1-benzylcyclopentan-1-amine hydrochloride |
20937-44-4 | 95% | 0.25g |
$452.0 | 2023-07-06 | |
| Enamine | EN300-134620-0.5g |
1-benzylcyclopentan-1-amine hydrochloride |
20937-44-4 | 95% | 0.5g |
$713.0 | 2023-07-06 | |
| Enamine | EN300-134620-1.0g |
1-benzylcyclopentan-1-amine hydrochloride |
20937-44-4 | 95% | 1.0g |
$914.0 | 2023-07-06 | |
| Enamine | EN300-134620-2.5g |
1-benzylcyclopentan-1-amine hydrochloride |
20937-44-4 | 95% | 2.5g |
$1791.0 | 2023-07-06 | |
| Enamine | EN300-134620-5.0g |
1-benzylcyclopentan-1-amine hydrochloride |
20937-44-4 | 95% | 5.0g |
$2650.0 | 2023-07-06 |
1-benzylcyclopentan-1-amine hydrochloride Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 1-benzylcyclopentan-1-amine hydrochloride
1-Benzylcyclopentan-1-amine Hydrochloride (CAS No. 20937-44-4): A Comprehensive Overview
1-Benzylcyclopentan-1-amine hydrochloride (CAS No. 20937-44-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Benzylcyclopentylamine hydrochloride, is a derivative of cyclopentylamine with a benzyl group attached to the nitrogen atom. Its unique chemical structure and properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.
The molecular formula of 1-benzylcyclopentan-1-amine hydrochloride is C12H18ClN, and its molecular weight is approximately 215.73 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in water and common organic solvents such as ethanol and methanol. These physical properties facilitate its use in various experimental settings, including in vitro and in vivo studies.
In recent years, 1-benzylcyclopentan-1-amine hydrochloride has been the subject of extensive research due to its potential pharmacological activities. Studies have shown that this compound exhibits significant biological effects, including anti-inflammatory, analgesic, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-benzylcyclopentan-1-amine hydrochloride can effectively reduce inflammation in animal models of arthritis by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6.
Beyond its anti-inflammatory properties, 1-benzylcyclopentan-1-amine hydrochloride has also shown promise in pain management. Research conducted at the University of California, San Francisco, found that this compound can alleviate neuropathic pain by interacting with specific receptors in the central nervous system. The mechanism of action involves the modulation of ion channels and neurotransmitter systems, which are crucial for pain signaling pathways.
In addition to its therapeutic potential, 1-benzylcyclopentan-1-amine hydrochloride has been investigated for its neuroprotective effects. A study published in the Journal of Neurochemistry reported that this compound can protect neurons from oxidative stress-induced damage by enhancing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 1-benzylcyclopentan-1-amine hydrochloride may have applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The synthesis of 1-benzylcyclopentan-1-amine hydrochloride typically involves multi-step reactions starting from cyclopentylamine. One common synthetic route involves the reaction of cyclopentylamine with benzyl chloride to form the corresponding amine salt, followed by treatment with hydrogen chloride gas to obtain the final product. This synthetic pathway is well-documented in the literature and can be optimized for large-scale production.
In terms of safety and toxicity, studies have shown that 1-benzylcyclopentan-1-amine hydrochloride exhibits low toxicity at therapeutic doses. However, like any chemical compound, it should be handled with care to avoid exposure to high concentrations or prolonged contact with skin or eyes. Safety data sheets (SDS) are available for reference to ensure proper handling and storage.
The future prospects for 1-benzylcyclopentan-1-amine hydrochloride are promising. Ongoing clinical trials are evaluating its efficacy and safety in various medical conditions, including chronic pain and neurodegenerative disorders. Additionally, researchers are exploring potential combinations with other therapeutic agents to enhance its therapeutic benefits.
In conclusion, 1-benzylcyclopentan-1-amine hydrochloride (CAS No. 20937-44-4) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents.
20937-44-4 (1-benzylcyclopentan-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)